Cas no 16688-98-5 (Propanenitrile,3,3'-iminobis-, monohydrochloride (9CI))

• Product Name: Propanenitrile,3,3'-iminobis-, monohydrochloride (9CI)
• CAS No: 16688-98-5
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 213227
• PubChem ID: 519293
• Update Time: 2025-04-19

Propanenitrile,3,3'-iminobis-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3,3'-iminobis-, monohydrochloride (9CI)
• 3-(2-cyanoethylamino)propanenitrile
• 3-(2-cyanoethylamino)propanenitrile,hydrochloride
• 3,3'-iminobis-propanenitrile,monohydrochloride
• 3,3'-Imino-di-propionitril, Hydrochlorid
• 3,3'-imino-di-propionitrile, hydrochloride
• 3,3'-Iminodipropionitril-hydrochlorid
• AC1LAS28
• NSC146564
• NSC-146564
• 16688-98-5
• 3-(2-cyanoethylamino)propanenitrile;hydrochloride
• NSC 146564
• DTXSID50333956
• AGN-PC-0JS8SL
• NS00076329

• Inchi： 1S/C6H9N3.ClH/c7-3-1-5-9-6-2-4-8;/h9H,1-2,5-6H2;1H
• InChI Key： OORIBFQBJDBZCR-UHFFFAOYSA-N
• SMILES： Cl.N(CCC#N)CCC#N

Computed Properties

• Exact Mass: 159.0565
• Monoisotopic Mass: 159.056325
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6

Experimental Properties

• PSA: 59.61
• LogP: 1.59626